molecular formula C12H11ClO5 B8746461 2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone CAS No. 100945-19-5

2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone

Cat. No. B8746461
CAS RN: 100945-19-5
M. Wt: 270.66 g/mol
InChI Key: VRXRLAGTWYYEOT-UHFFFAOYSA-N
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Description

2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone is a useful research compound. Its molecular formula is C12H11ClO5 and its molecular weight is 270.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

100945-19-5

Product Name

2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone

Molecular Formula

C12H11ClO5

Molecular Weight

270.66 g/mol

IUPAC Name

[2-acetyloxy-4-(2-chloroacetyl)phenyl] acetate

InChI

InChI=1S/C12H11ClO5/c1-7(14)17-11-4-3-9(10(16)6-13)5-12(11)18-8(2)15/h3-5H,6H2,1-2H3

InChI Key

VRXRLAGTWYYEOT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C=C(C=C1)C(=O)CCl)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of α-chloro-3',4'-dihydroxyacetophenone (9.33 g, 0.05 mole) in 78 ml of acetic anhydride was treated with 0.1 ml of concentrated sulfuric acid and stirred for 1.5 hours under an argon atmosphere. Initially, the reaction temperature rose to 40° C. and the starting material completely dissolved yielding a clear, colorless solution which was poured onto approximately 300 g of crushed ice. After standing for one hour, the crystallized product was filtered, washed with cold water (200 ml) and dried in vacuo overnight at room temperature; yield: 11.5 g.
Quantity
9.33 g
Type
reactant
Reaction Step One
Quantity
78 mL
Type
solvent
Reaction Step One
Quantity
0.1 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
300 g
Type
reactant
Reaction Step Three

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